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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Potassium indigotrisulfonate, identified by CAS number 67627-18-3, is a sulfonated indigo

dye recognized for its distinct blue color and high water solubility. While its primary and well-

documented application lies in analytical chemistry as a sensitive and selective reagent for the

colorimetric determination of ozone, its broader biological activities and potential

pharmacological applications remain largely unexplored. This technical guide provides a

comprehensive overview of the known chemical and physical properties, a detailed

experimental protocol for its principal use, and a discussion on the current landscape of

research surrounding this compound. This document aims to serve as a foundational resource

for researchers interested in its established applications and to highlight potential avenues for

future investigation into its biological and therapeutic relevance.

Chemical and Physical Properties
Potassium indigotrisulfonate is a complex organic salt with a well-defined set of chemical

and physical characteristics. These properties are crucial for its application in analytical

methods and for handling and storage in a laboratory setting.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value

CAS Number 67627-18-3[1][2]

Molecular Formula C₁₆H₇K₃N₂O₁₁S₃[2][3][4]

IUPAC Name
tripotassium (2E)-3,3'-dioxo-1,1',3,3'-tetrahydro-

2,2'-biindole-5,5',7-trisulfonate[5]

Synonyms

5,5′,7-Indigotrisulfonic acid tripotassium salt,

Indigo-5,5′,7-trisulfonic acid tripotassium salt,

Tripotassium indigo-5,5′,7-trisulfonate[1]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 616.72 g/mol [2][3]

Appearance
Dark blue to dark violet-blue crystalline powder

or chunks[6][7]

Solubility Soluble in water (0.1% w/v)

λmax (in water) 600 nm

Form Crystals or chunks

Synthesis
Detailed, peer-reviewed chemical synthesis protocols for Potassium Indigotrisulfonate are

not readily available in the public domain. The compound is commercially produced by several

chemical suppliers. The synthesis would likely involve the sulfonation of indigo dye, a process

that requires careful control of reaction conditions to achieve the desired degree of sulfonation

at specific positions on the indigo core structure.

Mechanism of Action in Ozone Detection
The primary application of Potassium Indigotrisulfonate is in the quantitative analysis of

ozone, particularly in aqueous solutions and atmospheric samples. The underlying principle of
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this method is the rapid and stoichiometric reaction between ozone and the indigo dye.

Ozone, a powerful oxidizing agent, readily breaks the chromophore of the Potassium
Indigotrisulfonate molecule. This reaction leads to a decolorization of the blue solution. The

decrease in absorbance at its λmax of 600 nm is directly proportional to the concentration of

ozone present in the sample. This relationship forms the basis of a sensitive and selective

colorimetric assay.

Ozone Detection Workflow

Ozone (O₃) in Sample

Rapid Oxidation Reaction

Potassium Indigotrisulfonate
(Blue Solution)
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Spectrophotometric Measurement
(Absorbance at 600 nm)

Ozone Concentration Calculation

Click to download full resolution via product page

Caption: Workflow for Ozone Detection using Potassium Indigotrisulfonate.

Experimental Protocols
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Colorimetric Determination of Aqueous Ozone
This protocol is adapted from established methods for the analysis of ozone in water.

Materials:

Potassium Indigotrisulfonate

Deionized water

Phosphoric acid

Sodium dihydrogen phosphate

Spectrophotometer capable of measuring absorbance at 600 nm

Volumetric flasks and pipettes

Cuvettes (1 cm path length)

Procedure:

Preparation of Indigo Stock Solution:

Accurately weigh a specific amount of Potassium Indigotrisulfonate.

Dissolve it in a solution of deionized water containing phosphoric acid and sodium

dihydrogen phosphate to create a stable, buffered stock solution.

Store the stock solution in a dark, cool place.

Preparation of Working Reagent:

Dilute the stock solution with deionized water to a known concentration. The final

concentration should yield an absorbance value within the linear range of the

spectrophotometer.

Sample Collection and Analysis:
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Collect the aqueous sample containing an unknown concentration of ozone.

In a cuvette, mix a precise volume of the sample with a precise volume of the indigo

working reagent.

The reaction is nearly instantaneous.

Immediately measure the absorbance of the resulting solution at 600 nm.

Calculation:

The concentration of ozone is calculated based on the difference in absorbance between

a blank (indigo reagent in ozone-free water) and the sample, using a pre-determined

calibration curve or the molar extinction coefficient of the dye.

Biological Activity and Signaling Pathways
A thorough review of the scientific literature reveals a significant lack of research into the

biological activities of Potassium Indigotrisulfonate. Its primary identity in research has been

as an analytical reagent. There is no substantial evidence to suggest its involvement in any

specific biological signaling pathways or any pharmacological effects that would currently

warrant its investigation as a drug development candidate.

This absence of data presents a potential opportunity for novel research. Given its chemical

structure as a sulfonated aromatic compound, future studies could explore its interaction with

biological systems, including:

Enzyme Inhibition/Activation Assays: To screen for any effects on key enzymatic pathways.

Cell Viability and Cytotoxicity Assays: To determine its effect on various cell lines.

Receptor Binding Assays: To investigate any potential interaction with cell surface or nuclear

receptors.
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Potential Future Research Directions

Potassium Indigotrisulfonate

Biological Screening

Enzyme Assays Cell-Based Assays Receptor Binding Studies

Signaling Pathway Analysis
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Caption: Logical Flow for Investigating Biological Activity.

Safety and Handling
Based on available safety data sheets, Potassium Indigotrisulfonate is considered

hazardous. It can cause skin and serious eye irritation.[1]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[1]

Avoid generating dust.[1]

Use in a well-ventilated area.[8]

Wash hands thoroughly after handling.
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Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2]

The compound is light-sensitive and should be protected from light.[1][2]

Some sources recommend refrigeration for long-term storage.[1]

Conclusion
Potassium Indigotrisulfonate (CAS 67627-18-3) is a valuable analytical reagent with a well-

established role in the colorimetric determination of ozone. Its chemical and physical properties

are well-characterized, providing a solid foundation for its use in this capacity. However, for the

audience of researchers, scientists, and drug development professionals, it is equally important

to note the current void in our understanding of its biological activities and potential therapeutic

applications. This guide serves not only as a repository of existing knowledge but also as a call

to the scientific community to explore the untapped potential of this intriguing molecule. Future

research is warranted to determine if Potassium Indigotrisulfonate has a role to play beyond

the confines of analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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